Benzeneacetic acid, 2-bromo-4-methoxy-, methyl ester

• IUPAC Name: methyl 2-(2-bromo-4-methoxyphenyl)acetate
• InChI: InChI=1S/C10H11BrO3/c1-13-8-4-3-7(9(11)6-8)5-10(12)14-2/h3-4,6H,5H2,1-2H3
• InChI Key: POKFGGDGPSNIQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC(=O)OC)Br
• Molecular Formula: C10H11BrO3
• Molecular Weight: 259.10 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves the reaction of benzeneacetic acid with other reagents. For example, 2-Bromo-4-methoxy-5-(1-methylethoxy)benzeneacetic acid chloride was treated with dry EtOH at 0 °C, stirred at ambient temperature for 1 hour, and then evaporated in vacuo.

Mechanism of Action

The mechanism of action for “Benzeneacetic acid, 2-bromo-4-methoxy-, methyl ester” is not well-documented due to the limited information available about this specific compound.

Safety and Hazards

When handling “Benzeneacetic acid, 2-bromo-4-methoxy-, methyl ester”, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The future directions for “Benzeneacetic acid, 2-bromo-4-methoxy-, methyl ester” are not well-documented due to the limited information available about this specific compound.

Synthesis routes and methods

Procedure details

To a solution of (2-bromo-4-methoxy-phenyl)-acetic acid (1.07 g, 4.37 mmol) in 25 mL MeOH was added two drops of concentrated H2SO4 and the reaction was heated to reflux. After 18 hours, the solvent was removed in vacuo to give 920 mg of (2-bromo-4-methoxy-phenyl)-acetic acid methyl ester. This material was used directly in the next step without further purification.